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Compound of Interest

Compound Name: 6-lodo-8-nitroquinoline
CAS No.: 5552-46-5
Cat. No.: B1625730
Get Quote
. J

Introduction & Structural Context

6-lodo-8-nitroquinoline is a disubstituted quinoline derivative characterized by a nitro group at
the C8 position and an iodine atom at the C6 position. The presence of the strongly electron-
withdrawing nitro group peri to the ring nitrogen, combined with the heavy iodine atom, creates
a unique electronic environment that significantly influences its spectroscopic signature.

Medicinal Relevance: This compound is the direct precursor to 6-iodo-8-aminoquinoline and
subsequently 6-iodo-8-quinolinol, a potent antifungal agent. Accurate characterization of the
nitro-intermediate is essential to ensure regiochemical integrity before reduction.

Physical Properties Profile
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Property Value Note

CAS Number 5552-46-5 Validated Registry ID

Molecular Formula CoHsIN20:2

Molecular Weight 300.05 g/mol Monoisotopic Mass: 299.94
Pale yellow to tan crystalline ) ) o

Appearance ) Typical of nitro-quinolines
solid

. ] ) Poor solubility in
Solubility DMSO, DMF, hot Acetic Acid

water/hexanes

Synthesis & Impurity Profile (The "Why" Behind the
Spectra)

To interpret the spectra correctly, one must understand the synthesis. The most reliable route is
the Skraup Synthesis starting from 4-iodo-2-nitroaniline.

e Precursor: 4-iodo-2-nitroaniline (CAS 20691-72-9).[1]
e Reagents: Glycerol, As20s (oxidant), H2SOa.
e Common Impurities:
o Unreacted Aniline: Look for broad N-H signals (5.0-6.0 ppm).

o Isomers: If 8-nitroquinoline was directly iodinated (an alternative, less selective route), you
may see traces of 3-iodo-8-nitroquinoline.

o Solvent: Acetic acid (often used in recrystallization) at ~1.91 ppm (singlet) in CDCls.

Synthesis Workflow Diagram
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Figure 1: Skraup synthesis pathway for regioselective production of 6-lodo-8-nitroquinoline.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The 1H NMR spectrum of 6-lodo-8-nitroquinoline is distinct due to the substitution pattern.
The molecule has 5 aromatic protons. The nitro group at C8 desymmetrizes the benzene ring,
and the iodine at C6 isolates the H5 and H7 protons.

1H NMR Data (Predicted/Reference)

Solvent: DMSO-des or CDCls Frequency: 300—400 MHz
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Proton

Shift (0, ppm)

Multiplicity

Coupling (Hz)

Assignment
Logic

H-2

9.05-9.15

dd

J2,3=4.2; J2,a=
1.6

Most Deshielded.
Alpha to
Nitrogen. Shifted
downfield by
NO:2 (long-

range).

H-4

8.35-8.45

dd

J3,4=8.3; J2,4a=
1.6

Gamma to

Nitrogen.

H-7

8.60 — 8.80

Js,7=2.0

Key Diagnostic.
Sandwiched
between NO:2
and I. Strongly
deshielded.
Shows meta

coupling only.

H-5

8.40 — 8.55

Js,7=2.0

Ortho to lodine.
Meta coupling to
H7.

H-3

7.60-7.75

dd

J3,4=8.3; J2,3=
4.2

Beta to Nitrogen.
Most upfield

signal.

Critical Interpretation Notes:

e The "Sandwich" Effect (H-7): H-7 is the most critical proton for verification. It sits between the

nitro group and the iodine. If this signal is a triplet or shows large coupling (J > 7 Hz), you

have the wrong isomer (likely the 5-iodo or 7-iodo derivative). It must be a doublet with a

small coupling constant (~2 Hz).

e Pyridine Ring Integrity: H-2, H-3, and H-4 should show the classic AMX pattern of a quinoline

pyridine ring.

© 2026 BenchChem. All rights reserved.

4/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

13C NMR Highlights

e C-8 (C-NO2): ~148 ppm (Deshielded quaternary).

e C-6 (C-1): ~90-95 ppm (Significantly shielded due to the "Heavy Atom Effect" of lodine). This
is the diagnostic carbon peak.

e C-2: ~153 ppm (Alpha to Nitrogen).[2]
Mass Spectrometry (MS)
Mass spectrometry provides confirmation of the halogen pattern and the nitro group.

Method: El (Electron Impact) or ESI+ (Electrospray lonization).

lon Fragment m/z (approx) Description

[M]*+ 300 Molecular lon.

Protonated molecular ion
[M+H]* 301

(ESI).

Loss of Nitro group
[M-NO2]* 254 o

(Characteristic fragment).

Loss of lodine from the
[M-NO2-I]* 127

fragment.

Isotopic Pattern: lodine is monoisotopic (*271), so you will not see the M+2 pattern characteristic
of Chlorine or Bromine. The M+1 peak will be small (~10% of M) due to 13C natural abundance.

Infrared (IR) Spectroscopy
IR is useful for a quick "Go/No-Go" check of the functional groups.[3]
e Nitro Group (-NOz): Two strong bands are mandatory.

o Asymmetric Stretch: 1520-1540 cm~1

o Symmetric Stretch: 1340-1360 cm~?
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e C-I Stretch: 500-600 cm~?* (Often weak, fingerprint region).
e C=N Stretch (Quinoline): ~1580-1600 cm~1,

o Absence of N-H: Ensure no broad peak exists >3300 cm~! (indicates unreacted amine
precursor).

Experimental Protocol: Sample Preparation

To ensure high-fidelity data, follow this preparation workflow.

Protocol: NMR Sample Prep

e Mass: Weigh 5-10 mg of dry 6-lodo-8-nitroquinoline.
e Solvent: Add 0.6 mL DMSO-de.

o Why DMSO? Nitro-quinolines often have poor solubility in CDClIs, leading to broad peaks.
DMSO ensures sharp resolution.

« Filtration: If the solution is cloudy, filter through a small plug of glass wool directly into the
NMR tube to remove inorganic salts (from the Skraup reaction).

Protocol: MS Sample Prep (LC-MS)

e Diluent: Dissolve 1 mg in 1 mL Acetonitrile (ACN).
e Dilution: Dilute 10 pL of stock into 990 pL of 50:50 ACN:Water (+0.1% Formic Acid).
e Injection: 5 pL.

References

e Gershon, H., & Clark, D. D. (1994).Preparation and antifungal activity of 3-iodo- and 6-iodo-
8-quinolinols.

e BenchChem.Synthesis of 6-lodoisoquinolin-3-amine: An In-depth Technical Guide. (Provides
context on halo-quinoline handling and reduction).
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¢ ChemicalBook.4-lodo-2-nitroaniline Properties and Skraup Precursors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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